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Compound of Interest

2,4,6-Trimethylphenylhydrazine
Compound Name:
hydrochloride

Cat. No. 83422079

This guide provides a comprehensive technical overview of mesitylhydrazine hydrochloride
(MHC), a crucial reagent in modern organic synthesis. Designed for researchers, chemists, and
professionals in drug development, this document moves beyond a simple data sheet to offer
in-depth insights into the compound's characteristics, practical handling protocols, and its
pivotal role in synthetic chemistry, particularly in the formation of indole scaffolds.

Section 1: Chemical Identity and Structure

Mesitylhydrazine hydrochloride is the salt form of (2,4,6-trimethylphenyl)hydrazine. The
hydrochloride form enhances its stability and simplifies handling compared to the free base.
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Identifier Value Source
(2,4,6-

IUPAC Name trimethylphenyl)hydrazine;hydr  [1][2]
ochloride

1-Mesitylhydrazine

Synonyms hydrochloride, 2,4,6-

Trimethylphenylhydrazine HCI

[2](3]

CAS Number 24006-09-5, 76195-82-9 [1][41[5]
Molecular Formula CoH15CIN2 [11[31[6]
Molecular Weight 186.68 g/mol [1]12]161[7]
InChi Key XFGPCULNJGZRTH- (I[21[5]
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graph "Mesitylhydrazine Hydrochloride Structure" {
layout=neato;

node [shape=plaintext];
edge [style=solid];
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Define nodes for atoms

[Label="C"];
[Label="C"];
[Label="C"];
[Label="C"];
[Label="C"];
[Label="C"];
[label="N"1;

[label="H2N"];

CH3 2 [label="HsC"];

CH3 4 [label="CHs"];

CH3 6 [label="HsC"];

H N1 [label="H"];

HCl [label="e HCl", fontsize=12];
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C3
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//
N1
N2

Position nodes for the benzene
[pos="0,1.2!"];
[pos="-1.04,0.6!"];
[pos="-1.04,-0.6!"];
[pos="0,-1.2!"];
[pos="1.04,-0.6!"];
[p0os="1.04,0.6!"];

Position substituents
[pos="0,2.4!"1;
[pos="-0.8,3.2!"];

H N1 [pos="0.8,3.2!"];
CH3 2 [pos="-2.08,1.2!"];
CH3 4 [pos="0,-2.4!"1;
CH3 6 [pos="2.08,1.2!"];
HCl [pos="2.5, 2.5!"];

// Draw bonds

C1
C2
C3
C4
C5
C6
Cl1
C2
C4
C6
N1
N1

-- C2;
-- C3;
-- C4;
-- C5;
-- Co;
-- C1;
-- NI1;
-- CH3 2;
-- CH3 4,
-- CH3 6;
-- N2;
-- H NI;

ring

// Benzene ring double bonds (approximate representation)
edge [style=dashed];

Cl1
C2
C4

-- Co;
-- C3;
-- C5;
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Caption: Chemical structure of Mesitylhydrazine Hydrochloride.

Section 2: Physical and Chemical Properties

MHC is an off-white solid material.[3] Its physical characteristics are critical for determining

appropriate storage, handling, and reaction conditions.

Property Value Notes Source

Appearance Off-white solid [3]
Some sources report

Melting Point 175-178.5°C up to 185°C with [2][31[5]
decomposition.

B ) No quantitative data is

Solubility Soluble in water _ _ [2]
readily available.
The compound is

Stable under )
. hygroscopic and
Stability recommended storage [3]

conditions.

should be protected

from moisture.

Incompatibilities

Strong oxidizing
agents, strong acids,

strong bases.

Avoid contact with
these materials to
prevent vigorous or
hazardous reactions.

[3]

Decomposition

Thermal
decomposition can

release toxic fumes.

Products include
carbon oxides (CO,
CO2), nitrogen oxides
(NOx), and hydrogen

chloride gas.

[3]
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Section 3: The Fischer Indole Synthesis: A Core
Application

The primary utility of mesitylhydrazine hydrochloride in research and development lies in its
role as a key precursor in the Fischer indole synthesis.[7] This reaction, discovered in 1883,
remains one of the most reliable methods for constructing the indole nucleus, a privileged
scaffold in medicinal chemistry.[8]

3.1: Mechanistic Causality

The choice of an arylhydrazine, such as MHC, is foundational to the Fischer synthesis. The
reaction proceeds through several key stages:

Hydrazone Formation: The arylhydrazine reacts with a ketone or aldehyde under acidic
conditions to form a phenylhydrazone.

o Tautomerization: The hydrazone tautomerizes to its enamine form.

e [9][9]-Sigmatropic Rearrangement: This is the crucial C-C bond-forming step. The enamine
undergoes a concerted rearrangement, driven by the formation of a stable aromatic ring.

e Aromatization: The intermediate loses a molecule of ammonia, followed by tautomerization,
to yield the final aromatic indole product.[8]

The bulky mesityl group in MHC can introduce steric hindrance, influencing the regioselectivity
of the cyclization and the properties of the resulting indole. The acid catalyst, often the inherent
hydrochloride or supplemented with others like acetic or polyphosphoric acid, is essential for
protonating intermediates and facilitating the key rearrangement and elimination steps.[8][10]
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Caption: Workflow of the Fischer Indole Synthesis.

3.2: Experimental Protocol: Synthesis of a Substituted
Indole

This protocol is a representative example of a Fischer indole synthesis using MHC. The
specific ketone and reaction conditions may be adapted for different target molecules.

Objective: To synthesize 2,3,5,7-tetramethyl-1H-indole from mesitylhydrazine hydrochloride
and 2-butanone.

Methodology:
o Reagent Preparation:

o In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add
mesitylhydrazine hydrochloride (1.87 g, 10 mmol).

o Add 2-butanone (0.87 mL, 12 mmol).
o Add absolute ethanol (20 mL) as the solvent.
e Hydrazone Formation:

o Add 2-3 drops of glacial acetic acid to catalyze the formation of the hydrazone.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b3422079?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Stir the mixture at room temperature for 1 hour. The progress can be monitored by Thin
Layer Chromatography (TLC) to observe the consumption of the starting materials.

e Cyclization and Indolization:

o Once hydrazone formation is complete, slowly add polyphosphoric acid (PPA) (approx. 10
g) to the mixture. Note: The addition of PPA is exothermic and should be done cautiously.

o Heat the reaction mixture to 100-120°C using an oil bath.[10]

o Maintain this temperature and continue stirring for 10-15 minutes. The color of the mixture
will typically darken as the indole forms.

e Work-up and Isolation:
o Allow the reaction flask to cool to room temperature.

o Carefully pour the reaction mixture into a beaker containing 100 mL of ice-cold water while
stirring vigorously to decompose the PPA.[10]

o The solid product will precipitate. Continue stirring for 15-20 minutes to ensure complete
precipitation.

o Collect the solid product by vacuum filtration.

o Wash the solid with several portions of cold water until the filtrate is neutral to pH paper.
[10]

o Purification:

o The crude product can be purified by recrystallization from a suitable solvent system, such
as ethanol/water, to yield the final 2,3,5,7-tetramethyl-1H-indole.

o Dry the purified product under vacuum. Characterize by melting point, NMR, and MS
analysis.

Section 4: Analytical Characterization
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Confirming the identity and purity of MHC is crucial. While specific spectral data is often
proprietary to the supplier, the expected characteristics can be deduced from its structure.

'H NMR: The proton NMR spectrum should show characteristic signals for the aromatic
protons on the mesityl ring, the three methyl groups (which may appear as two distinct
singlets due to symmetry), and the hydrazine protons (NH-NHz), which are often broad and
may exchange with D20.

e 13C NMR: The carbon NMR will display signals corresponding to the four unique carbons of
the mesityl ring and the single methyl carbon environment.

» IR Spectroscopy: The infrared spectrum will exhibit characteristic N-H stretching vibrations
(typically in the 3100-3400 cm~1 region), C-H stretches from the aromatic and methyl groups,
and C=C stretching from the aromatic ring.

e Mass Spectrometry (MS): Mass spectral analysis would show the molecular ion for the free
base (CoH14N2) upon loss of HCI.

Section 5: Safety, Handling, and Storage

Mesitylhydrazine hydrochloride, like many hydrazine derivatives, requires careful handling due
to its toxicological profile.

GHS Hazard Classification:
» Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[5][9][11]
» Skin Sensitization: May cause an allergic skin reaction.[9][11]

o Carcinogenicity: Suspected of causing cancer.[9][11]
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Caption: Safe handling workflow for Mesitylhydrazine Hydrochloride.
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Storage and Handling Recommendations:

Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or
chemical safety goggles, gloves, and a lab coat.[3] For procedures that may generate dust, a
NIOSH-approved respirator is recommended.[3]

Engineering Controls: Ensure adequate ventilation, preferably by handling within a chemical
fume hood.[3] Eyewash stations and safety showers must be readily accessible.[3]

Storage Conditions: Store in a cool, dry, and well-ventilated place.[2] Keep the container
tightly sealed to protect from moisture, as the compound is hygroscopic.[3][9] It should be
handled and stored under an inert gas atmosphere.[3][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3422079#physical-and-chemical-
characteristics-of-mesitylhydrazine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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